Cas no 2224410-39-1 (1-(6-Chloropyridine-2-carbonyl)-4-cyclopentyl-1,4-diazepane)
1-(6-Chloropyridine-2-carbonyl)-4-cyclopentyl-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- (6-Chloropyridin-2-yl)-(4-cyclopentyl-1,4-diazepan-1-yl)methanone
- 1-(6-chloropyridine-2-carbonyl)-4-cyclopentyl-1,4-diazepane
- EN300-26594351
- Z1240719554
- AKOS033187294
- 2224410-39-1
- 1-(6-Chloropyridine-2-carbonyl)-4-cyclopentyl-1,4-diazepane
-
- Inchi: 1S/C16H22ClN3O/c17-15-8-3-7-14(18-15)16(21)20-10-4-9-19(11-12-20)13-5-1-2-6-13/h3,7-8,13H,1-2,4-6,9-12H2
- InChI Key: UYAFRBZFVDDSSC-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C(N2CCCN(CC2)C2CCCC2)=O)=N1
Computed Properties
- Exact Mass: 307.1451400g/mol
- Monoisotopic Mass: 307.1451400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 36.4Ų
1-(6-Chloropyridine-2-carbonyl)-4-cyclopentyl-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26594351-0.1g |
2224410-39-1 | 90% | 0.1g |
$930.0 | 2023-11-13 | ||
| Enamine | EN300-26594351-0.25g |
2224410-39-1 | 90% | 0.25g |
$972.0 | 2023-11-13 | ||
| Enamine | EN300-26594351-0.5g |
2224410-39-1 | 90% | 0.5g |
$1014.0 | 2023-11-13 | ||
| Enamine | EN300-26594351-1g |
2224410-39-1 | 90% | 1g |
$1057.0 | 2023-11-13 | ||
| Enamine | EN300-26594351-2.5g |
2224410-39-1 | 90% | 2.5g |
$2071.0 | 2023-11-13 | ||
| Enamine | EN300-26594351-5g |
2224410-39-1 | 90% | 5g |
$3065.0 | 2023-11-13 | ||
| Enamine | EN300-26594351-10g |
2224410-39-1 | 90% | 10g |
$4545.0 | 2023-11-13 | ||
| Enamine | EN300-26594351-0.05g |
2224410-39-1 | 90% | 0.05g |
$888.0 | 2023-11-13 |
1-(6-Chloropyridine-2-carbonyl)-4-cyclopentyl-1,4-diazepane Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on 1-(6-Chloropyridine-2-carbonyl)-4-cyclopentyl-1,4-diazepane
Introduction to 1-(6-Chloropyridine-2-carbonyl)-4-cyclopentyl-1,4-diazepane (CAS No: 2224410-39-1)
1-(6-Chloropyridine-2-carbonyl)-4-cyclopentyl-1,4-diazepane is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2224410-39-1, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates both pyridine and cyclopentyl moieties, which are known for their versatile interactions with biological targets.
The core of the molecule is a diazepane ring system, which is a well-documented scaffold in medicinal chemistry for its ability to modulate various biological pathways. Specifically, the presence of the 6-chloropyridine-2-carbonyl group suggests potential for interactions with enzymes and receptors that are sensitive to halogenated aromatic compounds. This feature makes the compound particularly interesting for developing treatments targeting neurological and inflammatory disorders.
Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Studies have indicated that the cyclopentyl substituent may enhance the metabolic stability of the molecule, a critical factor in drug design. Additionally, the diazepane ring can serve as a hinge region, allowing for optimal binding orientation to biological targets.
In the realm of drug discovery, 1-(6-Chloropyridine-2-carbonyl)-4-cyclopentyl-1,4-diazepane has been explored for its potential as an intermediate in synthesizing more complex molecules. The chloropyridine moiety, in particular, is known to be a versatile handle for further functionalization through various chemical transformations. This flexibility is highly valued in medicinal chemistry, where rapid iteration and diversification of molecular structures are essential for identifying lead compounds.
The compound's potential applications extend to the treatment of diseases where modulation of neurotransmitter systems is beneficial. For instance, diazepane derivatives have shown promise in preclinical studies as modulators of serotonin and dopamine pathways, which are implicated in conditions such as depression and anxiety. The chloropyridine component may further enhance these effects by interacting with specific serotonin receptors.
Furthermore, the cyclopentyl group contributes to the overall solubility and bioavailability of the molecule, factors that are crucial for successful drug candidates. By optimizing these properties, researchers aim to improve the pharmacological profile of 1-(6-Chloropyridine-2-carbonyl)-4-cyclopentyl-1,4-diazepane and its derivatives. This includes evaluating its interaction with cytochrome P450 enzymes, which play a key role in drug metabolism.
Recent studies have also highlighted the importance of understanding the stereochemistry of such compounds. The diazepane ring system can exist in different stereoisomeric forms, each with potentially distinct biological activities. By carefully controlling stereochemistry during synthesis, researchers can fine-tune the pharmacological properties of 1-(6-Chloropyridine-2-carbonyl)-4-cyclopentyl-1,4-diazepane to maximize efficacy while minimizing side effects.
The integration of machine learning techniques into drug discovery has accelerated the process of identifying promising candidates like 1-(6-Chloropyridine-2-carbonyl)-4-cyclopentyl-1,4-diazepane. These computational methods allow for rapid screening of vast chemical libraries and prediction of molecular properties with high accuracy. This approach has been particularly effective in identifying novel scaffolds that may not have been considered otherwise.
In conclusion, 1-(6-Chloropyridine-2-carbonyl)-4-cyclopentyl-1,4-diazepane represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in ongoing drug development efforts. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.
2224410-39-1 (1-(6-Chloropyridine-2-carbonyl)-4-cyclopentyl-1,4-diazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)